![molecular formula C6H13N B121469 Hexamethyleneimine CAS No. 111-49-9](/img/structure/B121469.png)
Hexamethyleneimine
Overview
Description
Hexamethyleneimine appears as a colorless liquid with an ammonia-like odor. Flash point 65°F. Toxic by ingestion. Corrosive to metals and tissue. Combustion produces toxic oxides of nitrogen.
Azepane is an azacycloalkane that is cycloheptane in which one of the carbon atoms is replaced by a nitrogen atom. It is a member of azepanes, an azacycloalkane and a saturated organic heteromonocyclic parent.
Scientific Research Applications
Use in Hydrothermal Synthesis of Zeolites
Hexamethyleneimine (HMI) is employed as a structure-directing agent in the synthesis of MCM-49 zeolite, a type of molecular sieve material. This process involves hydrothermal synthesis, where HMI is crucial for forming the desired zeolitic structures. These synthesized zeolites exhibit significant catalytic activity and are useful in various chemical reactions, such as alkylation processes (J. Qian et al., 2019).
Role in Phase Transfer Hydrothermal Synthesis
In another application, HMI is used as a structure-directing agent in temperature-controlled phase transfer hydrothermal synthesis of MWW zeolites. Here, HMI aids in forming zeolite structures during crystallization and can be extracted for reuse, indicating its efficiency and potential for sustainable practices (Enhui Xing et al., 2014).
Study of Volumetric Properties
Research on the volumetric properties of this compound and its mixtures with water has been conducted. These studies involve measuring densities and analyzing data to understand the physical properties of HMI in different temperature conditions, contributing to a better understanding of its behavior in various chemical environments (C. Coquelet et al., 2009).
Use in Organic Synthesis
HMI has been utilized in the synthesis of hexamethyleneamides of various organic acids. This process involves a direct transamidation reaction, highlighting the role of HMI in facilitating organic synthesis reactions with high yields and efficiency (A. Starkov & V. I. Latyshev, 1969).
Mechanism of Action
Hexamethyleneimine, also known as Azepane, is a chemical compound with the empirical formula C6H13N . It plays a crucial role in various biochemical processes and has significant applications in the pharmaceutical and agrochemical industries . This article provides a comprehensive overview of the mechanism of action of this compound.
Target of Action
This compound primarily targets the synthesis of various natural products and bioactive molecules . It is a key intermediate in the production of pharmaceuticals and agrochemicals, including penicillin, herbicides, and fungicides .
Mode of Action
For instance, it is used in the preparation of zeolitic catalysts such as MCM-22 and MCM-49, SAPO-35 (a molecular sieve), various microporous aluminosilicates and titanosilicates, and organic-inorganic hybrid perovskite .
Biochemical Pathways
This compound is involved in several biochemical pathways. It plays a crucial role in the synthesis of various natural products and bioactive molecules, such as (−)-balanol, indole estrogens, derivatives of daunorubicin, and (+)-cetiedil . The exact biochemical pathways and their downstream effects are complex and subject to ongoing research.
Result of Action
The result of this compound’s action is the successful synthesis of various compounds. For instance, it facilitates the production of pharmaceuticals and agrochemicals, including penicillin, herbicides, and fungicides . It also aids in the preparation of various catalysts and molecular sieves .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, its vapor pressure is 7.4 mmHg at 21.1 °C . .
Safety and Hazards
Hexamethyleneimine is harmful if swallowed and corrosive to metals and tissue . Inhalation of its vapor irritates the respiratory tract and high concentrations may cause disturbance of the central nervous system . Ingestion causes burns of the mouth and stomach . Contact with concentrated vapor may cause severe eye injury, and contact with the liquid causes burns of eyes and skin .
Future Directions
The global Hexamethyleneimine market is projected to grow in the future . It is used in various industries including pharmaceuticals, textile chemicals, dyes, agricultural chemicals, corrosion inhibitors, inks, zeolite manufacture, ore flotation, and rubber chemicals . The market is expected to reach a certain value by 2029, increasing from its value in 2022, with a Compound Annual Growth Rate (CAGR) during the period of 2023 to 2029 .
Properties
IUPAC Name |
azepane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13N/c1-2-4-6-7-5-3-1/h7H,1-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSIQJIWKELUFRJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCNCC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13N | |
Record name | HEXAMETHYLENEIMINE | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID1026879 | |
Record name | Hexamethyleneimine | |
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Molecular Weight |
99.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Hexamethyleneimine appears as a colorless liquid with an ammonia-like odor. Flash point 65 °F. Toxic by ingestion. Corrosive to metals and tissue. Combustion produces toxic oxides of nitrogen., Liquid, Clear colorless liquid with an ammonical odor; [Hawley] | |
Record name | HEXAMETHYLENEIMINE | |
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Record name | 1H-Azepine, hexahydro- | |
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Boiling Point |
270 °F at 760 mmHg (USCG, 1999), 138 °C | |
Record name | HEXAMETHYLENEIMINE | |
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Record name | HEXAMETHYLENEIMINE | |
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Flash Point |
99 °F (USCG, 1999), 99 °F OC | |
Record name | HEXAMETHYLENEIMINE | |
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Record name | HEXAMETHYLENEIMINE | |
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Solubility |
Very soluble in ethanol and ethyl ether, In water, 3.19X10+4 mg/l @ 25 °C | |
Record name | HEXAMETHYLENEIMINE | |
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Density |
0.88 at 68 °F (USCG, 1999) - Less dense than water; will float, 0.8643 @ 22 °C/4 °C | |
Record name | HEXAMETHYLENEIMINE | |
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Vapor Pressure |
217.14 mmHg (USCG, 1999), 8.09 [mmHg], 8.09 mm Hg @ 25 °C | |
Record name | HEXAMETHYLENEIMINE | |
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Record name | Hexamethyleneimine | |
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Color/Form |
CLEAR COLORLESS LIQ | |
CAS No. |
111-49-9 | |
Record name | HEXAMETHYLENEIMINE | |
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Record name | Azepane | |
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Record name | Hexamethyleneimine | |
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Record name | HEXAHYDROAZEPINE | |
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Melting Point |
-37 °C | |
Record name | HEXAMETHYLENEIMINE | |
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Synthesis routes and methods
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Retrosynthesis Analysis
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